Cas no 1021255-92-4 (N-(4-{2-[(3-acetamidophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide)

• Product Name: N-(4-{2-[(3-acetamidophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide
• CAS No: 1021255-92-4
• MF: C₂₁H₁₉FN₄O₃S
• MW: 426.463966608047
• CID: 5811982
• PubChem ID: 42208625
• Update Time: 2025-06-13

N-(4-{2-[(3-acetamidophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-[(3-acetamidophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide
• 1021255-92-4
• VU0639248-1
• N-[4-[3-(3-acetamidoanilino)-3-oxopropyl]-1,3-thiazol-2-yl]-4-fluorobenzamide
• N-(4-(3-((3-acetamidophenyl)amino)-3-oxopropyl)thiazol-2-yl)-4-fluorobenzamide
• AKOS024503427
• F5254-0299

• Inchi： 1S/C21H19FN4O3S/c1-13(27)23-16-3-2-4-17(11-16)24-19(28)10-9-18-12-30-21(25-18)26-20(29)14-5-7-15(22)8-6-14/h2-8,11-12H,9-10H2,1H3,(H,23,27)(H,24,28)(H,25,26,29)
• InChI Key： XSDLVMOJISCNCY-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)F)=O)=NC(=C1)CCC(NC1C=CC=C(C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 426.11618982g/mol
• Monoisotopic Mass: 426.11618982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(4-{2-[(3-acetamidophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide

Comprehensive Overview of N-(4-{2-[(3-acetamidophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide (CAS No. 1021255-92-4)

N-(4-{2-[(3-acetamidophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide, with the CAS number 1021255-92-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiazole ring, a fluorobenzamide moiety, and an acetamidophenyl group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. N-(4-{2-[(3-acetamidophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide aligns with this trend, as its structural components suggest potential interactions with kinase enzymes or G-protein-coupled receptors (GPCRs). These targets are frequently explored in oncology, inflammation, and metabolic disorders, making this compound a candidate for high-throughput screening (HTS) campaigns.

The synthesis of CAS 1021255-92-4 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its fluorinated aromatic segment enhances metabolic stability, a critical factor in drug-like properties. This attribute is particularly relevant given the growing focus on improving pharmacokinetics (PK) in drug design. Additionally, the compound’s molecular weight and lipophilicity fall within ranges typically associated with oral bioavailability, further boosting its appeal.

From an SEO perspective, queries such as "thiazole derivatives in drug discovery" and "fluorobenzamide applications" reflect user interest in this compound’s class. Researchers often search for "CAS 1021255-92-4 supplier" or "N-(4-{2-[(3-acetamidophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide synthesis protocol," highlighting the need for accessible technical data. Addressing these queries, this article emphasizes the compound’s mechanistic potential and synthetic accessibility.

Beyond its pharmaceutical relevance, N-(4-{2-[(3-acetamidophenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide exemplifies the convergence of computational chemistry and experimental validation. Molecular docking studies could predict its binding affinity for specific targets, reducing trial-and-error in lab work. This aligns with the industry’s shift toward AI-driven drug discovery, a hot topic in 2024. The compound’s scaffold versatility also makes it a template for structure-based optimization.

In conclusion, CAS 1021255-92-4 represents a promising chemical entity with multifaceted applications. Its design incorporates bioisosteric principles and fragment-based drug discovery (FBDD) strategies, resonating with contemporary research paradigms. As the scientific community continues to explore its potential, this compound may emerge as a cornerstone in developing next-generation therapeutics.